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Compound of Interest

Compound Name: BMS-754807

Cat. No.: B1684702

Essential Safety and Handling Guide for BMS-
754807

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling BMS-754807. Adherence to these procedures is
critical for personal safety and to maintain the integrity of the compound.

Hazard Identification

BMS-754807 is a potent, reversible dual inhibitor of the insulin-like growth factor 1 receptor
(IGF-1R) and the insulin receptor (InsR) kinases.[1][2][3] As with any potent small molecule
inhibitor, it should be handled with care, assuming it may have toxicological properties that are
not yet fully characterized.

Primary Routes of Exposure: Inhalation of dust, skin contact, eye contact, and ingestion.

Potential Health Effects: The specific health effects of exposure to BMS-754807 have not been
extensively studied in humans. However, based on its mechanism of action, it may interfere
with metabolic processes regulated by the IGF-1R and InsR signaling pathways.

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling BMS-754807 to minimize exposure.

Activity

Required PPE

Specifications

Receiving and Unpacking

* Double Nitrile Glovese Lab

Coate Safety Glasses

¢ Chemotherapy-rated gloves
(ASTM D6978) are
recommended.« Disposable,
back-closing gown is
preferred. ANSI Z87.1
certified.

Weighing and Aliquoting (Solid

Form)

* Double Nitrile Glovese
Disposable Lab Gowne Safety
Gogglese Face Shielde

Respiratory Protection

« Change gloves immediately if
contaminated.s Back-closing,
with knit cuffs.e Provide a full
seal around the eyes.s
Recommended in addition to
goggles.» A NIOSH-approved
N95 or higher respirator is
required to prevent inhalation
of fine particles.

Solution Preparation and
Handling

* Double Nitrile Glovese
Disposable Lab Gowne Safety
Goggles

* Chemotherapy-rated gloves.«
Impermeable to liquids.e

Protect against splashes.

Waste Disposal

» Double Nitrile Glovese
Disposable Lab Gowne Safety
Goggles

* Heavy-duty, chemical-
resistant gloves.e Impermeable
to liquids.s Protect against
splashes.

Operational Plan: Step-by-Step Handling

Procedures

Receiving and Storage

 Verification: Upon receipt, verify the container is intact and the label matches the order.

o Storage: Store the compound in a tightly sealed container in a designated, secure, and

ventilated area.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.benchchem.com/product/b1684702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Powder: Store at -20°C for up to 3 years.[1]

o In solvent: Store at -80°C for up to 1 year or at -20°C for up to 6 months.[1]

Preparation of Stock Solutions

All procedures involving the solid compound or preparation of stock solutions must be
conducted in a certified chemical fume hood.

o Equilibration: Allow the vial of BMS-754807 powder to equilibrate to room temperature
before opening to prevent condensation.

e Solvent Selection: BMS-754807 is soluble in DMSO (= 100 mg/mL), Ethanol (92 mg/mL),
and DMF (30 mg/mL). It is insoluble in water. Use newly opened, anhydrous DMSO for the
best results, as hygroscopic DMSO can impact solubility.

 Dissolution:
o Add the appropriate volume of the chosen solvent to the vial.
o Vortex to mix.
o If necessary, sonicate or gently warm the solution to aid dissolution.

 Aliquoting: Once fully dissolved, dispense the stock solution into single-use aliquots in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

» Labeling and Storage: Clearly label all aliquots with the compound name, concentration,
solvent, and date of preparation. Store at the appropriate temperature as indicated above.

Experimental Use

e Always handle solutions of BMS-754807 within a chemical fume hood.
e Use dedicated and clearly labeled equipment.

e Wash hands thoroughly after handling, even if gloves were worn.
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Disposal Plan

All waste materials contaminated with BMS-754807 must be treated as hazardous chemical

waste.

e Segregation: Collect all contaminated materials, including gloves, disposable lab coats,

pipette tips, vials, and bench paper, in a dedicated, clearly labeled, and sealed hazardous

waste container.

e Unused Compound: Unused solid BMS-754807 and solutions should be disposed of as

hazardous chemical waste. Do not dispose of down the drain or in regular trash.

» Decontamination: Decontaminate all non-disposable glassware and equipment that came

into contact with BMS-754807.

o Waste Pickup: Arrange for the disposal of the hazardous waste container through your

institution's environmental health and safety (EHS) office.

Suantitative Data S

Property Value
Molecular Weight 461.49 g/mol
Formula C23H24FNoO
CAS Number 1001350-96-4
Appearance White to off-white solid
DMSO: = 100 mg/mL (216.69 mM)Ethanol: 92
N mg/mL (199.35 mM)DMF: 30 mg/mL (65.01
Solubility
mM)Ethanol:PBS (pH 7.2) (1:1): 0.5
mg/mLWater: Insoluble
IGF-1R: 1.8 nMInsR: 1.7 nMMet: 6 nMTrkA: 7
ICso Values NMTrkB: 4 nMAurA: 9 nMAurB: 25 nMRON: 44

nM
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Visual Workflow for Safe Handling of BMS-
754807dot

Preparation Phase

e

A\

|

Handling Phaie (in Fume Hood)

Store Aliquots
(180°C or -20°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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